Cas no 2386168-01-8 (Ethyl 3-{[(tert-butoxy)carbonyl]amino}-2-hydroxy-5-methylhexanoate)

• Product Name: Ethyl 3-{[(tert-butoxy)carbonyl]amino}-2-hydroxy-5-methylhexanoate
• CAS No: 2386168-01-8
• MF: C₁₄H₂₇NO₅
• MW: 289.367884874344
• CID: 6300925
• PubChem ID: 89014076
• Update Time: 2025-06-13

Ethyl 3-{[(tert-butoxy)carbonyl]amino}-2-hydroxy-5-methylhexanoate Chemical and Physical Properties

Names and Identifiers

• 2386168-01-8
• EN300-722284
• ethyl 3-{[(tert-butoxy)carbonyl]amino}-2-hydroxy-5-methylhexanoate
• SCHEMBL13078313
• Ethyl 3-{[(tert-butoxy)carbonyl]amino}-2-hydroxy-5-methylhexanoate

• Inchi： 1S/C14H27NO5/c1-7-19-12(17)11(16)10(8-9(2)3)15-13(18)20-14(4,5)6/h9-11,16H,7-8H2,1-6H3,(H,15,18)
• InChI Key： YMGDECHUICPZIC-UHFFFAOYSA-N
• SMILES： OC(C(=O)OCC)C(CC(C)C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 289.18892296g/mol
• Monoisotopic Mass: 289.18892296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 84.9Ų

Additional information on Ethyl 3-{[(tert-butoxy)carbonyl]amino}-2-hydroxy-5-methylhexanoate

Comprehensive Overview of Ethyl 3-{[(tert-butoxy)carbonyl]amino}-2-hydroxy-5-methylhexanoate (CAS No. 2386168-01-8)

Ethyl 3-{[(tert-butoxy)carbonyl]amino}-2-hydroxy-5-methylhexanoate (CAS No. 2386168-01-8) is a specialized organic compound widely utilized in pharmaceutical intermediates, peptide synthesis, and biochemical research. This ester derivative, featuring both tert-butoxycarbonyl (Boc) and hydroxy functional groups, is valued for its role in protecting amine functionalities during complex synthetic processes. Its molecular structure, combining a hexanoate backbone with strategic substitutions, makes it a versatile building block in modern organic chemistry.

The compound’s CAS No. 2386168-01-8 ensures precise identification in regulatory and commercial contexts, addressing growing demand for traceability in high-purity chemicals. Researchers frequently explore its applications in drug discovery, particularly for modifying peptide stability and bioavailability. Recent trends highlight its relevance in green chemistry, where its efficient synthesis routes align with sustainability goals. Questions like "Boc-protected amino acid derivatives in peptide synthesis" or "Ethyl 2-hydroxyhexanoate applications" reflect common search queries tied to this compound.

From a structural perspective, the hydroxy group at the 2-position and the Boc-amine at the 3-position enable selective reactivity, facilitating controlled modifications. This aligns with industry needs for chiral intermediates in asymmetric synthesis. Analytical techniques such as HPLC and NMR are critical for verifying its purity, a topic often searched alongside CAS No. 2386168-01-8. The compound’s stability under mild conditions further supports its use in bioconjugation and prodrug development.

Innovations in catalytic esterification have streamlined the production of Ethyl 3-{[(tert-butoxy)carbonyl]amino}-2-hydroxy-5-methylhexanoate, reducing costs and waste. This progress resonates with searches for "scalable Boc-protection methods" or "environmentally friendly ester synthesis". Additionally, its compatibility with solid-phase peptide synthesis (SPPS) makes it a staple in biotechnology labs, where efficiency and yield are paramount.

In summary, Ethyl 3-{[(tert-butoxy)carbonyl]amino}-2-hydroxy-5-methylhexanoate (CAS No. 2386168-01-8) bridges academic research and industrial applications, driven by its structural versatility and alignment with sustainable chemistry principles. Its prominence in peptide engineering and intermediate synthesis ensures continued relevance, as evidenced by evolving search trends and scientific literature.